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Compound of Interest

Compound Name: Larotaxel dihydrate

Cat. No.: B1674513

An In-depth Technical Guide

Larotaxel, a second-generation taxane, has demonstrated significant potential in oncological
research due to its distinct advantages over earlier taxanes, including its ability to cross the
blood-brain barrier and its activity in multi-drug resistant tumors. This technical guide provides a
detailed overview of the core physicochemical properties of Larotaxel Dihydrate, offering
crucial data for researchers, scientists, and drug development professionals engaged in its
study and formulation.

Physicochemical Properties

Larotaxel dihydrate is a white to off-white crystalline powder. A summary of its key
physicochemical parameters is presented below, compiled from various analytical studies.
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Property

Value

Experimental
Method

Reference

Molecular Formula

C45H53N014-2H20

Molecular Weight

867.93 g/mol

Mass Spectrometry

Aqueous Solubility

0.057 pg/mL

Chemical Stability

Unstable in aqueous

solutions

Stability-indicating
HPLC

Appearance

White to off-white

crystalline powder

Visual Inspection

Table 1: Key Physicochemical Properties of Larotaxel Dihydrate

Experimental Protocols

Detailed methodologies are essential for the accurate characterization of active pharmaceutical

ingredients. Below are summaries of protocols relevant to determining the physicochemical

properties of larotaxel dihydrate.

Solubility Determination

The aqueous solubility of larotaxel is exceedingly low, a critical factor influencing its

formulation. A standard shake-flask method can be employed for its determination.

Protocol:

e An excess amount of larotaxel dihydrate is added to a known volume of purified water in a

sealed container.

e The suspension is agitated at a constant temperature (e.g., 25 °C) for a predetermined

period (e.g., 24-48 hours) to ensure equilibrium is reached.

e The suspension is then filtered through a non-adsorptive filter (e.g., 0.22 um PVDF) to

remove undissolved solid.
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e The concentration of larotaxel in the filtrate is determined using a validated analytical
method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

Stability Analysis

The chemical instability of larotaxel, particularly in aqueous media, necessitates careful
handling and formulation strategies. A typical protocol for assessing its stability is as follows:

Protocol:

» Solutions of larotaxel dihydrate are prepared in relevant media (e.g., water, buffers of
different pH).

e These solutions are stored under controlled temperature and humidity conditions.
e Aliquots are withdrawn at specified time intervals.

o The concentration of the remaining larotaxel and the presence of any degradation products
are quantified using a stability-indicating HPLC method.

Mechanism of Action and Signaling Pathway

Larotaxel exerts its cytotoxic effects by promoting the assembly and stabilization of
microtubules, which are crucial components of the cellular cytoskeleton. This interference with
microtubule dynamics leads to cell cycle arrest at the G2/M phase and ultimately induces
apoptosis.

The binding of larotaxel to the B-tubulin subunit of microtubules enhances their polymerization
and inhibits depolymerization. This stabilization of the microtubule network disrupts the normal
formation and function of the mitotic spindle, a structure essential for the segregation of
chromosomes during cell division. The resulting mitotic arrest triggers a cascade of
downstream signaling events, leading to programmed cell death.
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Larotaxel's mechanism of action on microtubule dynamics.

Experimental Workflow: Formulation Development

The poor agueous solubility of larotaxel presents a significant challenge in developing
parenteral formulations. The following workflow illustrates a common approach to developing a
lipid-based delivery system to enhance its solubility and stability.
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Workflow for the development of a lipid-based larotaxel formulation.

This technical guide provides a foundational understanding of the physicochemical properties
of larotaxel dihydrate. Further research into its solid-state characteristics, including
polymorphism and crystallinity, will be invaluable for robust formulation development and
ensuring consistent product performance.

« To cite this document: BenchChem. [Larotaxel Dihydrate: A Comprehensive Physicochemical
Profile for Drug Development Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674513#larotaxel-dihydrate-physicochemical-
properties]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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